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Compound of Interest

Compound Name: Cinnamaldehyde diethyl acetal

Cat. No.: B151385

An In-depth Guide to the Material Safety Data Sheet (MSDS) and Toxicological Profile

Cinnamaldehyde diethyl acetal, a fragrance and flavoring agent, is a compound of interest for
researchers and drug development professionals due to its potential applications. A thorough
understanding of its safety profile is paramount for its handling and use in experimental and
developmental settings. This technical guide provides a comprehensive review of the available
material safety data for cinnamaldehyde diethyl acetal, drawing upon existing data and
information from structurally related compounds to offer a complete safety overview.

Chemical and Physical Properties

Cinnamaldehyde diethyl acetal is a colorless to pale yellow liquid. Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
CAS Number 7148-78-9 [1]
Molecular Formula C13H1802 [1]
Molecular Weight 206.28 g/mol [1]
Boiling Point 126-127 °C @ 10 Torr [1]
Flash Point 110 °C (230 °F) 2]
Density 0.984 g/cm? (predicted) [1]
Solubility Soluble in alcohol. [2]

Hazard Identification and GHS Classification

The GHS classification for cinnamaldehyde diethyl acetal is not definitively established, with
some sources indicating no classification and others suggesting potential hazards. Based on
data for the parent compound, cinnamaldehyde, and general knowledge of acetals, a cautious
approach to handling is recommended.

Inferred GHS Classification (based on available data):

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A S

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Note: This classification is inferred and should be used for guidance pending official
classification.

Toxicological Data
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Direct toxicological data for cinnamaldehyde diethyl acetal is limited. Therefore, data from its
parent compound, cinnamaldehyde, and a structurally similar compound, cinnamaldehyde
dimethyl acetal, are presented to infer potential toxicity. Acetals are generally expected to
hydrolyze to their constituent aldehyde and alcohol in acidic environments, such as the
stomach, suggesting that the toxicology of cinnamaldehyde diethyl acetal is likely influenced
by cinnamaldehyde and ethanol.

Endpoint Species Route Value Reference

Cinnamaldehyde

Dimethyl Acetal

Acute Oral

o Oral 3700 mg/kg [3]
Toxicity (LD50)

Acute Dermal

o Rabbit Dermal > 5000 mg/kg [3]
Toxicity (LD50)

Cinnamaldehyde

Skin

o Human Dermal Known sensitizer  [4]
Sensitization

Experimental Protocols

In Vitro Micronucleus Test (for Cinnamaldehyde Dimethyl Acetal):

A study on cinnamaldehyde dimethyl acetal, a close structural analog, assessed its clastogenic
activity using an in vitro micronucleus test in human peripheral blood lymphocytes, following
OECD Guideline 487. The cells were treated with the test substance in dimethyl sulfoxide
(DMSO) at various concentrations. The analysis of micronuclei was conducted at different time
points, both with and without metabolic activation (S9). The results indicated that
cinnamaldehyde dimethyl acetal was not clastogenic under the study conditions[5].
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Caption: In Vitro Micronucleus Test Workflow.

Safe Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
NIOSH-approved respirator.

» Body Protection: Wear a lab coat.

Storage:

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Keep container tightly closed.

» Store away from oxidizing agents.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b151385?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stability and Reactivity

Cinnamaldehyde diethyl acetal is generally stable under recommended storage conditions.
However, like other acetals, it may be sensitive to strong acids, which can catalyze its
hydrolysis back to cinnamaldehyde and ethanol.

Strong Acid

Cinnamaldehyde Diethyl Acetal (Catalyst)

Cinnamaldehyde Ethanol

Click to download full resolution via product page

Caption: Hydrolysis of Cinnamaldehyde Diethyl Acetal.

Ecological Information

Specific ecotoxicological data for cinnamaldehyde diethyl acetal is not readily available. The
environmental fate of this compound is expected to be influenced by its hydrolysis to
cinnamaldehyde and ethanol. Cinnamaldehyde is known to be biodegradable[6].

Conclusion

While a complete safety data sheet for cinnamaldehyde diethyl acetal is not publicly
available, a review of its chemical properties and data from structurally related compounds
provides a basis for its safe handling and use. It should be treated as a potential skin, eye, and
respiratory irritant. The toxicological profile is likely dominated by the properties of its hydrolysis
products, cinnamaldehyde and ethanol. Researchers and drug development professionals
should adhere to standard laboratory safety practices, including the use of appropriate
personal protective equipment, and ensure adequate ventilation when working with this
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compound. Further toxicological studies are warranted to fully characterize the safety profile of
cinnamaldehyde diethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b151385#cinnamaldehyde-diethyl-acetal-material-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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